Cas no 872987-10-5 (N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide)

• Product Name: N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide
• CAS No: 872987-10-5
• MF: C₁₇H₂₄FN₃O₆S
• MW: 417.452366828918
• CID: 5509320
• Update Time: 2025-10-18

N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[[3-[(4-fluoro-2-methylphenyl)sulfonyl]tetrahydro-2H-1,3-oxazin-2-yl]methyl]-N2-(2-methoxyethyl)-
• N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide

• Inchi： 1S/C17H24FN3O6S/c1-12-10-13(18)4-5-14(12)28(24,25)21-7-3-8-27-15(21)11-20-17(23)16(22)19-6-9-26-2/h4-5,10,15H,3,6-9,11H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key： YYDYPWGMPCPVIE-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC=C(F)C=C2C)(=O)=O)CCCO1)(=O)C(NCCOC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide

Recent Advances in the Study of N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide (CAS: 872987-10-5)

In recent years, the compound N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide (CAS: 872987-10-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the exploration of the compound's interaction with specific biological targets. Recent findings suggest that N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide exhibits high affinity for certain enzymes involved in inflammatory pathways. This has led to its investigation as a potential anti-inflammatory agent, with several studies reporting significant reductions in pro-inflammatory markers in animal models.

Another important aspect of the research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. This advancement is particularly relevant for industrial-scale production, addressing previous challenges related to cost and efficiency.

Furthermore, recent preclinical trials have demonstrated the compound's potential in treating neurodegenerative diseases. In vitro and in vivo studies have shown that N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide can cross the blood-brain barrier and exhibit neuroprotective effects. These findings open new avenues for its application in conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in terms of the compound's pharmacokinetics and safety profile. Ongoing research is focused on addressing these issues through structural modifications and formulation improvements. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the latest research on N'-{3-(4-fluoro-2-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide (CAS: 872987-10-5) highlights its potential as a versatile therapeutic agent. Continued investigation into its mechanisms, synthetic optimization, and preclinical efficacy will be crucial for its future development and eventual clinical use.